BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Silal's Sustainable Desert
Agriculture Approach

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silal

Cat. No.: B15430928

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core methodologies and innovations driving Silal's
success in sustainable desert agriculture. By integrating advanced technologies, robust
research and development, and strategic partnerships, Silal is pioneering new frontiers in food
production in arid environments. This document provides a comprehensive overview of their
key strategies, experimental protocols, and available performance data.

Core Pillars of Silal's Strategy

Silal's approach to sustainable desert agriculture is built on a foundation of several key pillars,
each addressing the unique challenges of farming in arid climates. These pillars are
interconnected, creating a holistic system that aims to maximize resource efficiency, enhance
crop resilience, and ensure long-term food security.

Water Resource Management

Recognizing water as the most critical limiting factor in desert agriculture, Silal has
implemented a multi-pronged strategy to optimize its use. This includes the adoption of cutting-
edge desalination technologies and precision irrigation systems.

A key partnership in this area is with Desolenator, a company specializing in solar-powered
desalination. This technology utilizes both thermal and electrical energy from the sun to
produce high-quality water for irrigation with a significantly lower carbon footprint compared to
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traditional reverse osmosis methods.[1] A demonstrator project of this technology has shown
the capacity to produce 9.1 million liters of ultrapure water per year, avoiding 76,790 kg of
CO:ze emissions annually.[1]

In addition to sustainable water production, Silal focuses on efficient water application through
precision irrigation. While specific details on the technologies employed are proprietary, the
company's investment in upgrading 80 local farms with smatrt irrigation and crop monitoring
systems underscores its commitment to this approach.

Advanced Greenhouse and Cooling Technologies

To mitigate the effects of extreme heat and create optimal growing environments, Silal utilizes
advanced greenhouse technologies. A significant collaboration is with lyris (formerly Red Sea
Farms), which has developed a heat-blocking greenhouse cover called SecondSky. This
nanotechnology-infused material blocks near-infrared radiation, reducing interior temperatures
by up to 7°C while allowing photosynthetically active radiation to pass through.[2][3] This
innovation has been shown to cut water usage and energy for cooling by 30%.[3]

One of Silal's key initiatives involves a pioneering project in Al Ain to deploy new agricultural
technologies for cooling greenhouses using saltwater, a collaboration with lyris.[4] This
approach has the potential to drastically reduce the reliance on fresh water for cooling, a major
consumer in traditional desert greenhouse operations.

Soil Health and Nutrient Management

Silal places a strong emphasis on maintaining and improving soil health in a challenging desert
environment. The company provides its contracted farmers with free soil and water analysis
reports to determine the precise nutrient requirements for their crops.[5] This data-driven
approach aims to minimize the overuse of fertilizers, reducing both costs and environmental
impact.[5]

The Innovation Oasis, Silal's dedicated research and development center, is equipped with soil
and water labs to support these efforts.[6] While the specific analytical methods are not publicly
detailed, they likely align with standardized protocols for agricultural soil and water testing.

Crop Genomics and Variety Selection
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In partnership with leading seed companies like Bayer and Limagrain, Silal is actively engaged
in comprehensive vegetable seed trials to identify and develop crop varieties that are resilient
to the harsh desert climate. These trials focus on traits such as heat, drought, and salinity

tolerance.

The collaboration with Limagrain has led to the establishment of the Center of Excellence for
Abiotic Resilience and Crop Genomics (ARC-GEN) at the Silal Innovation Oasis. This center
will focus on plant physiology and gene editing to develop new, more productive, and
sustainable vegetable varieties.

Quantitative Data and Performance Metrics

Silal's commitment to sustainability is reflected in the quantitative data available from their
projects and reports. The following tables summarize key performance indicators.
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Metric

Value

Source

Water Savings

Reduction in greenhouse
water usage with heat-blocking

technology

~18%

ESG Baseline Report 2023-
2024

Reduction in water
consumption with SecondSky

greenhouse covers

Over 30%

Hyma Plastic

Renewable Energy and

Emissions Reduction

Annual solar energy
generation from Desolenator

demonstrator

136,875 kWh

Solar Impulse Foundation

Annual COze emissions
savings from Desolenator

demonstrator

76,790 kg

Solar Impulse Foundation

Annual CO2 emissions
reduction from SAFCQO's solar

power

560 tons

ESG Baseline Report 2023-
2024

Waste Management

Target for fresh produce waste
by 2025

<9%

Silal ESG Policy

Target for waste to landfill by
2025

0%

Silal ESG Policy

Sustainable Agriculture

Practices

Target for year-on-year
reduction in chemical pesticide

usage

2%

Silal ESG Policy
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Number of farmers targeted for ' _
o 300+ Silal ESG Policy
training in 2024

Experimental Protocols

While detailed proprietary experimental protocols are not publicly available, this section
outlines standardized methodologies that are likely employed in Silal's research and
operational activities.

Soil Nutrient Analysis

The following is a generalized protocol for soil nutrient analysis, a service Silal provides to its
farmers.

Objective: To determine the nutrient content and chemical properties of soil to inform fertilizer
recommendations.

Methodology:

o Sample Collection:

[¢]

Collect composite soil samples from representative areas of the farm.

o

Samples should be taken from the root zone (typically 0-30 cm depth).

o

Use a clean soil probe or auger.

[¢]

Combine multiple sub-samples in a clean bucket to create a single composite sample for
each area.

e Sample Preparation:
o Air-dry the soil sample at room temperature.
o Gently crush the dried soil to break up large clods.

o Sieve the soil through a 2mm mesh to remove stones and large organic debris.
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o Laboratory Analysis (Typical Parameters):

o pH and Electrical Conductivity (EC): Measured in a 1:2 soil-to-water suspension using a
calibrated pH/EC meter.

o Organic Matter: Determined by the loss-on-ignition method or wet oxidation (Walkley-
Black method).

o Macronutrients (Nitrogen, Phosphorus, Potassium):

» Nitrogen (as Nitrate and Ammonium): Extracted with a potassium chloride (KCI) solution
and determined by colorimetric methods (e.g., cadmium reduction for nitrate,
indophenol blue for ammonium).[7]

» Phosphorus and Potassium: Extracted using methods suitable for the local soil type
(e.g., Olsen-P for alkaline soils, Mehlich-3 for a broader range) and measured by
spectrophotometry (for P) or flame photometry/ICP-OES (for K).

o Micronutrients (e.g., Zinc, Iron, Manganese, Copper): Extracted with a chelating agent like
DTPA and analyzed by atomic absorption spectroscopy (AAS) or inductively coupled
plasma optical emission spectrometry (ICP-OES).

Vegetable Seed Viability and Vigor Testing

The following protocol is a standard approach for testing the viability and vigor of vegetable
seeds, relevant to the trials conducted by Silal and its partners.

Objective: To assess the quality of seed lots to ensure high germination rates and healthy
seedling establishment.

Methodology:
e Germination Test:

o Place a defined number of seeds (e.g., 100) on a sterile, moist substrate (e.qg., filter paper
or sand) in a petri dish or germination chamber.
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o Maintain optimal temperature, humidity, and light conditions specific to the crop being
tested.

o After a specified period (typically 7-21 days), count the number of normal seedlings that
have developed.

o The germination percentage is calculated as: (Number of normal seedlings / Total number
of seeds) x 100.

 Vigor Test (e.g., Accelerated Aging):

o Expose seeds to high temperature (e.g., 41-45°C) and high humidity (near 100%) for a
short period (e.g., 48-72 hours).

o Conduct a standard germination test on the aged seeds.
o A high germination percentage after accelerated aging indicates high vigor.
e Seed Health Testing (Pathogen Detection):

o Blotter Test: Seeds are incubated on moist filter paper, and the presence of fungal or
bacterial growth is visually assessed.

o ELISA (Enzyme-Linked Immunosorbent Assay): Used to detect specific viral or bacterial
pathogens.

o PCR (Polymerase Chain Reaction): A highly sensitive method to detect the DNA or RNA of
specific pathogens.

Key Signaling Pathways and Workflows

The integration of technology and data is central to Silal's operations. The following diagrams,
generated using Graphviz (DOT language), illustrate key logical workflows.
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Caption: Workflow for Soil and Water Analysis and Farmer Advisory.
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Caption: Logical Flow of a Smart Irrigation System.
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Caption: General Workflow for Crop Variety Trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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